Cas no 33598-22-0 (2-butynylbenzene)

2-butynylbenzene structure
2-butynylbenzene structure
Product Name:2-butynylbenzene
CAS No:33598-22-0
MF:C10H10
MW:130.186402797699
CID:918178
PubChem ID:141806
Update Time:2025-04-19

2-butynylbenzene Chemical and Physical Properties

Names and Identifiers

    • 2-butynylbenzene
    • but-2-ynylbenzene
    • DTXSID10187295
    • but-2-yn-1-ylbenzene
    • 33598-22-0
    • Inchi: 1S/C10H10/c1-2-3-7-10-8-5-4-6-9-10/h4-6,8-9H,7H2,1H3
    • InChI Key: PXKSPZIOORAWIT-UHFFFAOYSA-N
    • SMILES: C1(C=CC=CC=1)CC#CC

Computed Properties

  • Exact Mass: 130.0783
  • Monoisotopic Mass: 130.078250319g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0

2-butynylbenzene Related Literature

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd